4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-ethyl-5-fluoro-6-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C16H21FN6S/c1-4-12-13(17)15(20-10-19-12)23-7-5-22(6-8-23)14-11(2)9-18-16(21-14)24-3/h9-10H,4-8H2,1-3H3
• InChI Key: DBIKANLBYRFUSV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCN(CC2)C3=NC(=NC=C3C)SC)F
• Molecular Formula: C16H21FN6S
• Molecular Weight: 348.4 g/mol
• CAS No.: 2640951-36-4

Description

This compound is a pyrimidine derivative characterized by a piperazine-linked fluoropyrimidine moiety at position 4, a methyl group at position 5, and a methylsulfanyl group at position 2. The fluorine atom at position 5 of the pyrimidine ring enhances metabolic stability and binding affinity, while the methylsulfanyl group may influence lipophilicity and solubility. The ethyl group on the fluoropyrimidine subunit could contribute to steric effects during target interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name (Core Structure)	Key Substituents	Pharmacokinetic/Pharmacodynamic Implications	Reference
Target Compound (Pyrimidine)	- 4-(6-Ethyl-5-fluoropyrimidin-4-yl)piperazinyl - 5-Methyl - 2-Methylsulfanyl	- Fluorine enhances metabolic stability. - Ethyl group may improve target selectivity via steric hindrance. - Methylsulfanyl increases lipophilicity.
4-(4-Methyl-2-(methylamino)thiazol-5-yl)-2-((3-(morpholine-4-carbonyl)phenyl)amino)pyrimidine-5-carbonitrile (Pyrimidine)	- Thiazole ring - Morpholine-carbonyl-phenyl group	- Morpholine enhances solubility via polarity. - Thiazole may promote π-π stacking with aromatic residues in targets. - Carbonitrile group could limit bioavailability due to high polarity.
6-(4-Methanesulfonyl-piperazin-1-ylmethyl)-2-(2-methyl-benzoimidazol-1-yl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine (Thienopyrimidine)	- Thieno[3,2-d]pyrimidine core - Methanesulfonyl-piperazine - Morpholine	- Fused thienopyrimidine core increases rigidity and binding affinity. - Methanesulfonyl group improves solubility and pharmacokinetic half-life. - Morpholine enhances water solubility.

Key Observations

Core Structure Variations: The target compound’s pyrimidine core contrasts with the thieno[3,2-d]pyrimidine in . Pyrimidine derivatives with thiazole () or benzimidazole () substituents exhibit distinct electronic profiles, affecting target selectivity.

Substituent Effects: Fluorine vs. Morpholine: Fluorine in the target compound improves metabolic stability compared to morpholine-containing analogs, which prioritize solubility . Methylsulfanyl vs.

Piperazine Linker :

• Piperazine is a common linker in kinase inhibitors. The 6-ethyl-5-fluoropyrimidin-4-yl substituent in the target compound may confer selectivity for specific kinase isoforms over the methanesulfonyl-piperazine in , which is associated with broader target engagement .

Research Findings and Limitations

• Activity Data: No direct bioactivity data for the target compound is available in the provided evidence. Comparisons rely on structural analogs (e.g., ’s pyrimidine derivatives show IC₅₀ values in the nanomolar range for kinase targets).
• Synthetic Challenges : The ethyl-fluoropyrimidine-piperazine subunit in the target compound may pose synthetic hurdles compared to simpler morpholine or thiazole derivatives .